6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one

• Molecular Formula: C26H27NO3
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 6,8,8,9-tetramethyl-3-(4-propan-2-ylbenzoyl)pyrano[3,2-g]quinolin-2-one
• InChI: InChI=1S/C26H27NO3/c1-15(2)17-7-9-18(10-8-17)24(28)21-12-19-11-20-16(3)14-26(4,5)27(6)22(20)13-23(19)30-25(21)29/h7-15H,1-6H3
• InChI Key: PQZIJZVSSSQBFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N(C2=C1C=C3C=C(C(=O)OC3=C2)C(=O)C4=CC=C(C=C4)C(C)C)C)(C)C

Description

6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one is a complex organic compound with a unique structure that includes multiple methyl groups and a benzoyl group

Preparation Methods

The synthesis of 6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one involves several steps. The synthetic route typically starts with the preparation of the chromeno[7,6-B]pyridin-2-one core, followed by the introduction of the tetramethyl groups and the benzoyl group. Reaction conditions often include the use of catalysts, specific temperatures, and solvents to facilitate the reactions. Industrial production methods may involve scaling up these reactions using continuous flow processes to ensure consistency and efficiency.

Chemical Reactions Analysis

6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may have potential as a biochemical probe to study specific biological pathways.

Medicine: It could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: It might be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one involves its interaction with molecular targets in biological systems. These interactions can modulate specific pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 6,8,8,9-Tetramethyl-3-[4-(propan-2-YL)benzoyl]-2H,8H,9H-chromeno[7,6-B]pyridin-2-one include other chromeno[7,6-B]pyridin-2-one derivatives with different substituents. These compounds may share some properties but differ in their specific activities and applications. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.